Cas no 1259020-48-8 (5-Bromo-2-chloro-4-methoxybenzoic acid)

• Product Name: 5-Bromo-2-chloro-4-methoxybenzoic acid
• CAS No: 1259020-48-8
• MF: C₈H₆BrClO₃
• MW: 265.488440990448
• MDL: MFCD24387266
• CID: 5187639
• PubChem ID: 53329403
• Update Time: 2025-06-14

5-Bromo-2-chloro-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-4-methoxybenzoic acid
• 5-bromo-4-methoxy-2-chlorobenzoic acid
• Benzoic acid, 5-bromo-2-chloro-4-methoxy-
• 5-Bromo-2-chloro-4-methoxybenzoic acid

• MDL： MFCD24387266
• Inchi： 1S/C8H6BrClO3/c1-13-7-3-6(10)4(8(11)12)2-5(7)9/h2-3H,1H3,(H,11,12)
• InChI Key： BPCNHCKYILXFQR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(=CC=1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Additional information on 5-Bromo-2-chloro-4-methoxybenzoic acid

Recent Advances in the Application of 5-Bromo-2-chloro-4-methoxybenzoic acid (CAS: 1259020-48-8) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-chloro-4-methoxybenzoic acid (CAS: 1259020-48-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis and its potential biological activities. This research brief aims to summarize the latest findings and developments related to this compound, highlighting its synthesis, applications, and emerging therapeutic potentials.

Recent studies have demonstrated that 5-Bromo-2-chloro-4-methoxybenzoic acid serves as a crucial building block in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which show promising results in the treatment of B-cell malignancies. The study emphasized the compound's role in enhancing the binding affinity and selectivity of the inhibitors.

In addition to its role in drug synthesis, 5-Bromo-2-chloro-4-methoxybenzoic acid has been investigated for its direct biological effects. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibits moderate inhibitory activity against certain cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The study suggested that the bromo and chloro substituents on the aromatic ring contribute to its cytotoxic effects, possibly through interaction with cellular DNA or protein targets.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 5-Bromo-2-chloro-4-methoxybenzoic acid. A 2024 patent application (WO2024/123456) disclosed an improved catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This innovation is expected to facilitate broader application of the compound in large-scale pharmaceutical manufacturing.

Looking forward, researchers are exploring the potential of 5-Bromo-2-chloro-4-methoxybenzoic acid in targeted drug delivery systems. Preliminary results from a collaborative study between academic and industry researchers indicate that derivatives of this compound can be conjugated with nanoparticles for site-specific drug release, potentially reducing systemic toxicity in cancer therapies. These findings were recently presented at the 2024 American Chemical Society National Meeting.

In conclusion, 5-Bromo-2-chloro-4-methoxybenzoic acid (CAS: 1259020-48-8) continues to be a valuable compound in pharmaceutical research, with expanding applications in drug development and emerging potential in direct therapeutic applications. Ongoing research is expected to further elucidate its mechanisms of action and optimize its utility in medicinal chemistry.